Cas no 196883-92-8 (Cyclohexanone, 5-(1-hydroxy-1-methylethyl)-2-methyl-2-(4-oxopentyl)-,(2S,5R)-)

• Product Name: Cyclohexanone, 5-(1-hydroxy-1-methylethyl)-2-methyl-2-(4-oxopentyl)-,(2S,5R)-
• CAS No: 196883-92-8
• MF: C₁₅H₂₆O₃
• MW: 254.365145206451
• CID: 1388592
• Update Time: 2024-08-16

Cyclohexanone, 5-(1-hydroxy-1-methylethyl)-2-methyl-2-(4-oxopentyl)-,(2S,5R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 5-(1-hydroxy-1-methylethyl)-2-methyl-2-(4-oxopentyl)-,(2S,5R)-
• Cyclohexanone, 5-(1-hydroxy-1-methylethyl)-2-methyl-2-(4-oxopentyl)-, (2S,5R)-

• Inchi： 1S/C15H26O3/c1-11(16)6-5-8-15(4)9-7-12(10-13(15)17)14(2,3)18/h12,18H,5-10H2,1-4H3/t12-,15+/m1/s1
• InChI Key： IQKFJIADNDSMNL-DOMZBBRYSA-N
• SMILES： C1(=O)C[C@H](C(O)(C)C)CC[C@]1(C)CCCC(=O)C

Computed Properties

• Exact Mass: 254.18828

Experimental Properties

• Density: 1.006±0.06 g/cm3(Predicted)
• Boiling Point: 372.2±7.0 °C(Predicted)
• PSA: 54.37
• pka: 14.90±0.29(Predicted)